mono-Benzyl malonate

Specification

• Description: mono-Benzyl malonate can be synthesized by the reaction of Meldrum′s acid (2,2-dimethyl- 1,3-dioxane-4,6-dione) with benzyl alcohol.; mono-Benzyl malonate, also known as benzyl hemimalonate or monobenzyl malonic acid, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. mono-Benzyl malonate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). mono-Benzyl malonate can be biosynthesized from malonic acid and benzyl alcohol.; 3-(benzyloxy)-3-oxopropanoic acid is a dicarboxylic acid monoester obtained by the formal condensation of one of the carboxy groups of malonic acid with benzyl alcohol. It has a role as a human urinary metabolite. It is a dicarboxylic acid monoester and a benzyl ester. It derives from a malonic acid and a benzyl alcohol.
• CAS No.: 40204-26-0
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 3-oxo-3-phenylmethoxypropanoic acid
• Standard InChI: InChI=1S/C10H10O4/c11-9(12)6-10(13)14-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• Standard InChI Key: CFLAHQSWDKNWPW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)CC(=O)O
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CC(=O)O